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Compound of Interest
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Cat. No.: B1193070

Introduction

Metaldehyde is an organic compound that has been a cornerstone in the control of slugs and
snails in agricultural and horticultural settings for decades.[1] Chemically, it is a cyclic tetramer
of acetaldehyde, existing as a white crystalline solid.[2][3] Initially developed as a solid fuel, its
potent molluscicidal properties were discovered in the 1930s, leading to its widespread
adoption as a targeted and effective solution for protecting crops from gastropod pests.[1][2]
This guide provides an in-depth technical overview of the historical development, mechanism
of action, efficacy, and experimental evaluation of metaldehyde as a molluscicide, tailored for
researchers, scientists, and drug development professionals.

Historical Development and Key Milestones

The journey of metaldehyde from a simple solid fuel to a widely used agricultural pesticide is
marked by key scientific observations and subsequent commercial development.

o 1835: Metaldehyde was first discovered by the German chemist Justus von Liebig.

o Early 1900s: The compound was commercialized and sold in tablet form as a solid fuel for
camping stoves and lamps, often under the trade name "META".

e 1930s: The molluscicidal properties of metaldehyde were discovered. One account
suggests an accidental discovery by French farmers who observed dead snails and slugs
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around discarded fuel tablets. A more formal discovery was noted in South Africa, where it
was also being sold as fuel tablets.

1937: The first systematic scientific report on metaldehyde's efficacy as a slug control agent
was published by Gimingham and Newton, marking its official entry into agricultural
research.

Post-1937: Following the scientific validation of its effectiveness, the first commercial
molluscicide formulations containing metaldehyde appeared on the market, offered to
farmers and growers.

1960s: Metaldehyde became one of the most effective and widely used molluscicides,
particularly in Europe.

2008: Due to concerns about the detection of metaldehyde in drinking water sources from
agricultural runoff, the Metaldehyde Stewardship Group (MSG) was established in the UK.
This group, comprising water companies and pesticide manufacturers, was formed to
promote responsible use and minimize environmental impact.

Late 2010s - Early 2020s: Heightened environmental concerns led to regulatory challenges,
including a temporary ban on the outdoor use of metaldehyde pellets in the UK, which was
later overturned and then reinstated with a final phase-out date. This period highlighted the
ongoing tension between agricultural efficacy and environmental protection.

Chemical Properties and Synthesis

Metaldehyde is the cyclic tetramer of acetaldehyde, with the chemical formula (C2H40)a4 or
CsH160a4. It is a white crystalline solid that is flammable and largely insoluble in water.

Synthesis

The synthesis of metaldehyde involves the polymerization of acetaldehyde under controlled
conditions. The process generally includes:

e Reaction Setup: Acetaldehyde is treated with acid catalysts, such as hydrogen bromide, at
low temperatures (typically below 0°C).
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» Polymerization: The reaction yields both the solid tetramer (metaldehyde) and the liquid
trimer (paraldehyde). The yield of metaldehyde is often moderate, as the formation of
paraldehyde is also significant.

o Separation: The solid, insoluble metaldehyde is separated from the liquid paraldehyde by
filtration.

o Reversibility: The polymerization is reversible. When heated to approximately 80°C,
metaldehyde depolymerizes, reverting to acetaldehyde.

Mechanism of Action

Metaldehyde is effective against mollusks either through direct contact or ingestion. While the
precise biochemical mechanism is not fully elucidated, its primary mode of action centers on
the destruction of mucus-producing cells.

e Mucus Cell Destruction: Upon exposure, metaldehyde causes irreversible damage to the
mucus cells (mucocytes) in the slug's skin and digestive tract. It disrupts the Golgi apparatus
and endoplasmic reticulum, organelles responsible for mucus production.

o Excessive Mucus Secretion: The initial irritation from the chemical triggers a massive
secretion of mucus.

o Dehydration and Death: The destruction of the mucocytes prevents the production of new
mucus. This, combined with the initial over-secretion, leads to rapid dehydration and
ultimately, the death of the mollusk.

o Neurotoxic Effects: There is evidence to suggest that metaldehyde also has neurotoxic
effects. Its degradation product, acetaldehyde, may act as a releasing factor for
neurotransmitters like serotonin and noradrenaline. Studies have also shown that
metaldehyde exposure can inhibit the activity of key enzymes such as acetylcholinesterase
(AChE), which is crucial for nerve impulse transmission. The reduction in neurotransmitters
like gamma-aminobutyric acid (GABA), an inhibitory neurotransmitter in gastropods, could
also contribute to the toxic effects.

Proposed Signaling Pathway Diagram
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Caption: Proposed mechanism of action for metaldehyde in mollusks.

Quantitative Data on Efficacy and Toxicity

The effectiveness of metaldehyde is typically measured by its median lethal concentration
(LCso) or lethal dose (LDso). Its impact on non-target organisms is also a critical area of study.

Table 1: Efficacy of Metaldehyde Against Target
Mollusks

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1193070?utm_src=pdf-body-img
https://www.benchchem.com/product/b1193070?utm_src=pdf-body
https://www.benchchem.com/product/b1193070?utm_src=pdf-body
https://www.benchchem.com/product/b1193070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

] _ Confidence
Species Exposure Time LCso (mgl/L) Reference
Interval (95%)
Pomacea
_ 24 h 3.792 -
canaliculata
Pomacea
) 48 h 2.195 -
canaliculata
Pomacea
) 72 h 1.833 -
canaliculata
Pomacea
_ 96 h 1.706 -
canaliculata

Table 2: Acute Toxicity of Metaldehyde to Non-Target

Qrganisms
) Common )
Species Exposure Time LCso (mgIL) Reference
Name
Oncorhynchus )
_ Rainbow Trout 96 h 75
mykiss
Lepomis _ ,
) Bluegill Sunfish 96 h 10
macrochirus
Anabas o
] Climbing Perch 96 h 232
testudineus
Rhinella
arenarum Common Toad 48 h 229.7
(tadpoles)
Daphnia magna Water Flea 48 h (ECso) 90

Experimental Protocols

Standardized protocols are essential for evaluating the efficacy and environmental impact of

molluscicides. The World Health Organization (WHO) provides guidelines for both laboratory
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and field testing.

Protocol 1: Laboratory Acute Toxicity Test (adapted
from)

This protocol determines the median lethal concentration (LCso) of metaldehyde on a target

snail species.

Acclimatization: Snails (e.g., Pomacea canaliculata) are acclimatized in laboratory conditions
for at least one week, fed a standard diet.

Test Solutions: A stock solution of metaldehyde is prepared by dissolving it in a suitable
solvent (e.g., DMSO) and then serially diluted with dechlorinated water to obtain a range of
test concentrations (e.g., 1.29, 2.00, 3.12, 4.87, and 7.59 mg/L). A control group with only
dechlorinated water and a solvent control are also prepared.

Exposure: Healthy, adult snails of similar size are placed in glass aquaria containing the test
solutions. A typical setup uses 10-15 snails per replicate, with three replicates per
concentration. Aquaria are covered to prevent escape.

Observation: Mortality is recorded at 24, 48, 72, and 96 hours. Snails are considered dead if
they do not respond to a probe and remain immobile.

Data Analysis: The LCso values and their 95% confidence intervals for each time point are
calculated using probit analysis.

Protocol 2: Field Efficacy Trial

Field trials assess the performance of a molluscicide formulation under real-world conditions.

Site Selection: Choose a suitable site with a known history of slug or snail infestation (e.g., a
commercial crop field). Mark out multiple plots of a standardized size (e.g., 10m x 10m),
including untreated control plots.

Pre-Treatment Assessment: Estimate the baseline slug population in each plot. This can be
done using traps (e.g., tiles or mats left overnight) and counting the number of slugs found.
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Application: Apply the metaldehyde pellets at the manufacturer's recommended rate to the
treatment plots. This is typically done using a calibrated granule applicator to ensure even
distribution.

Post-Treatment Assessment: Monitor the slug population at set intervals (e.g., 3, 7, 14, and
21 days after treatment) using the same trapping method as the pre-treatment assessment.
Record the number of dead slugs found on the surface.

Crop Damage Assessment: Assess the level of slug damage to the crop in both treated and
control plots. This can be done by counting the number of damaged plants or rating the
severity of damage on a standardized scale.

Data Analysis: Compare the slug mortality, population reduction, and crop damage levels
between the treated and control plots using appropriate statistical tests (e.g., ANOVA).

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1193070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Laboratory Phase
Acquire & Acclimate
Test Organisms

Acute Toxicity Test
(e.g., Protocol 1)

[Calculate LC50 Values]

Inform Field Rates

Field Phase

Site Selection &
Plot Setup

'4

Pre-Treatment
opulation Assessment

Apply Molluscicide

(-

Post-Treatment
opulation & Damage Assessment

Statistical Analysis
& Efficacy Determination

Final Report &
Regulatory Submission

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10

Tech Support


https://www.benchchem.com/product/b1193070?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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